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Compound of Interest

Compound Name: Bictegravir-15N, d2

Cat. No.: B15139175 Get Quote

Essential Safety and Handling Guide for Bictegravir-
15N, d2
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Bictegravir-15N, d2. The following procedures are

designed to ensure the safe handling, use, and disposal of this compound, minimizing

exposure and ensuring a safe laboratory environment.

Hazard Identification and Classification
Bictegravir-15N, d2 is a stable isotope-labeled version of Bictegravir, a potent HIV-1 integrase

inhibitor. While specific hazard data for the labeled compound is not available, it should be

handled with the same precautions as the parent compound, Bictegravir. Based on the Safety

Data Sheet (SDS) for Bictegravir and Bictegravir Sodium, the primary hazards are:

Health Hazards: May cause skin irritation, serious eye irritation, and respiratory tract

irritation.[1][2] It is harmful if swallowed.[2] As an active pharmaceutical ingredient (API), it

should be considered a hazardous drug. Many hazardous drugs are known carcinogens with

no safe level of exposure.[3]

Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[2]

GHS Hazard Classification for Bictegravir:
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Hazardous to the Aquatic

Environment, Chronic
1

H410: Very toxic to aquatic life

with long lasting effects

Data sourced from Bictegravir and Bictegravir Sodium Safety Data Sheets.[1][2]

Personal Protective Equipment (PPE)
Due to the hazardous nature of Bictegravir-15N, d2, a comprehensive PPE strategy is

mandatory to prevent skin contact, inhalation, and ingestion.[3][4]

Recommended PPE for Handling Bictegravir-15N, d2:
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PPE Item Specification Standard

Gloves

Double gloving with

chemotherapy-tested gloves is

required. Change gloves every

30-60 minutes or immediately

if contaminated.[4][5]

ASTM D6978[5]

Gown

Disposable, lint-free, low-

permeability gown with a solid

front, long sleeves, and tight-

fitting elastic or knit cuffs.[5]

Eye and Face Protection

Chemical safety goggles and a

face shield should be worn

when there is a risk of

splashes.[6]

ANSI Z87.1[7]

Respiratory Protection

For handling powders outside

of a containment system, a

NIOSH-approved N95 or

higher respirator is necessary.

[8]

Shoe Covers

Two pairs of shoe covers are

required when working in a

designated hazardous drug

handling area.[5]

Engineering Controls and Safe Handling Practices
Engineering controls are the primary method for minimizing exposure.

Ventilation: All weighing and handling of powdered Bictegravir-15N, d2 should be performed

in a certified Class II Biological Safety Cabinet (BSC) or a containment ventilated enclosure

(CVE) that is externally vented.[3]

Work Practices:
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Designate a specific area for handling hazardous drugs.[3]

Wash hands thoroughly before and after handling the compound, and after removing

gloves.

Avoid the formation of dust and aerosols.[9]

Use a plastic-backed absorbent pad to cover the work surface.

Transport the compound in sealed, clearly labeled containers.

Spill Management
In the event of a spill, immediate and appropriate action is necessary.

Spill Kit: A spill kit specifically for hazardous drugs should be readily available.

Procedure:

Evacuate the area and restrict access.

Don appropriate PPE from the spill kit.

Contain the spill using absorbent materials.

Clean the area with a deactivating agent, followed by a cleaning agent and water.

Collect all contaminated materials in a designated hazardous waste container.

Disposal Plan
Disposal of Bictegravir-15N, d2 and all contaminated materials must comply with federal,

state, and local regulations for hazardous waste.[10]

Disposal Guidelines:
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Waste Type Disposal Container

Unused or Expired Compound

Dispose of as hazardous pharmaceutical waste

in a black, leak-proof, and puncture-resistant

container.[11]

Contaminated PPE and Labware

Place in a yellow (or other designated color)

chemotherapy waste bag inside a labeled,

covered container.[10]

Sharps

Place in a puncture-resistant sharps container

labeled as "HAZARDOUS DRUG WASTE

ONLY".[10]

All hazardous drug waste should be segregated from other waste streams and disposed of

through a licensed hazardous waste contractor, typically via high-temperature incineration.[11]

[12]

Visual Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Bictegravir-15N, d2.
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Safe Handling and Disposal Workflow for Bictegravir-15N, d2

Preparation and Handling

Cleanup and Decontamination

Waste Disposal

Receive Compound

Don Appropriate PPE
(Double Gloves, Gown, EyePro)

Handle in
Containment (BSC/CVE)

Perform Experiment

Decontaminate Work Area

Dispose of Unused Compound
as Hazardous Waste

Doff PPE Correctly

Dispose of Contaminated PPE
in Hazardous Waste

Secure Waste for Pickup

Click to download full resolution via product page

Caption: Workflow for handling and disposing of Bictegravir-15N, d2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15139175?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15139175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

